Cas no 2227743-77-1 ((1R)-2-amino-1-(2,4-dimethyl-1H-pyrrol-3-yl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(2,4-dimethyl-1H-pyrrol-3-yl)ethan-1-ol
• CAS No: 2227743-77-1
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 5922079
• PubChem ID: 96848875
• Update Time: 2025-07-15

(1R)-2-amino-1-(2,4-dimethyl-1H-pyrrol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(2,4-dimethyl-1H-pyrrol-3-yl)ethan-1-ol
• EN300-1792317
• 2227743-77-1

• Inchi： 1S/C8H14N2O/c1-5-4-10-6(2)8(5)7(11)3-9/h4,7,10-11H,3,9H2,1-2H3/t7-/m0/s1
• InChI Key： VSBSIBJIIXYUAQ-ZETCQYMHSA-N
• SMILES： O[C@@H](CN)C1C(C)=CNC=1C

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 62Ų

Additional information on (1R)-2-amino-1-(2,4-dimethyl-1H-pyrrol-3-yl)ethan-1-ol

Chemical Profile of (1R)-2-amino-1-(2,4-dimethyl-1H-pyrrol-3-yl)ethan-1-ol (CAS No. 2227743-77-1)

The compound (1R)-2-amino-1-(2,4-dimethyl-1H-pyrrol-3-yl)ethan-1-ol, identified by its CAS number 2227743-77-1, represents a significant advancement in the field of pharmaceutical chemistry. This chiral amine derivative features a pyrrole core substituted with two methyl groups at the 2 and 4 positions, combined with an amino functional group at the 3-position of the ethyl chain. Its unique stereochemistry and structural motifs make it a promising candidate for various biochemical applications, particularly in drug discovery and development.

In recent years, the interest in heterocyclic compounds, especially those incorporating pyrrole moieties, has surged due to their diverse biological activities. Pyrroles are fundamental scaffolds in many natural products and pharmaceuticals, exhibiting a wide range of pharmacological properties. The presence of methyl groups at the 2 and 4 positions enhances the lipophilicity and metabolic stability of the compound, making it an attractive intermediate for medicinal chemistry.

The stereochemical configuration at the chiral center (1R) is critical for the biological activity of this compound. Enantiopure compounds are often preferred in drug development due to their predictable pharmacokinetic profiles and reduced risk of adverse effects. The synthesis of optically active amines remains a challenging yet essential aspect of modern organic chemistry. Advanced asymmetric synthesis techniques have enabled the efficient preparation of such compounds, which are otherwise difficult to obtain through traditional methods.

Current research in this domain focuses on leveraging computational methods to predict and optimize the biological activity of pyrrole-based derivatives. Molecular modeling studies have shown that (1R)-2-amino-1-(2,4-dimethyl-1H-pyrrol-3-yl)ethan-1-ol interacts with various biological targets through hydrogen bonding and hydrophobic interactions. These insights are crucial for designing novel therapeutic agents with enhanced efficacy and selectivity.

One of the most compelling applications of this compound is in the development of enzyme inhibitors. Pyrrole derivatives have been extensively studied as modulators of enzymes involved in metabolic pathways, inflammation, and cancer progression. The structural features of (1R)-2-amino-1-(2,4-dimethyl-1H-pyrrol-3-yl)ethan-1-ol suggest its potential as an inhibitor for enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which play pivotal roles in pain and inflammation pathways.

Additionally, the compound's ability to cross the blood-brain barrier has been explored in preclinical studies. Neurological disorders represent a significant unmet medical need, and compounds capable of targeting central nervous system (CNS) receptors are highly sought after. The lipophilic nature conferred by the methyl substituents may facilitate its penetration into neural tissues, opening avenues for treating conditions such as neurodegenerative diseases or CNS infections.

Recent advances in synthetic methodologies have also enabled the preparation of derivatives of (1R)-2-amino-1-(2,4-dimethyl-1H-pyrrol-3-yl)ethan-1-ol with enhanced bioavailability or altered pharmacokinetic profiles. For instance, incorporating fluorine atoms or other electronegative elements can modulate metabolic stability while maintaining biological activity. Such modifications are often guided by structure-based drug design approaches, where computational models predict how small changes in molecular structure can impact drug efficacy.

In conclusion, (1R)-2-amino-1-(2,4-dimethyl-1H-pyrrol-3-yl)ethan-1-ol (CAS No. 2227743-77-1) exemplifies the growing importance of chiral pyrrole derivatives in pharmaceutical research. Its unique structural features and promising biological activities position it as a valuable scaffold for developing novel therapeutics. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in addressing some of today's most pressing medical challenges.